Cas no 89295-68-1 (2,4-Thiazolidinedione, 5-(2,2-dimethylpropyl)-)

• Product Name: 2,4-Thiazolidinedione, 5-(2,2-dimethylpropyl)-
• CAS No: 89295-68-1
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 605057
• PubChem ID: 59166711
• Update Time: 2025-04-19

2,4-Thiazolidinedione, 5-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-(2,2-dimethylpropyl)-
• 5-(2,2-dimethylpropyl)-1,3-thiazolidine-2,4-dione
• 89295-68-1
• DTXSID90731179
• SCHEMBL12601239

• Inchi： 1S/C8H13NO2S/c1-8(2,3)4-5-6(10)9-7(11)12-5/h5H,4H2,1-3H3,(H,9,10,11)
• InChI Key： XHURIQCFYKYKLJ-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 187.06669983g/mol
• Monoisotopic Mass: 187.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.5Ų